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Compound of Interest

Compound Name: AKOS BBS-00000324

Cat. No.: B2941772 Get Quote

Disclaimer: This document provides a general framework for the safe handling of the chemical

compound AKOS BBS-00000324 (CAS: 74416-91-4), also known as ethyl 3-methyl-6-

phenylimidazo(2,1-b)(1,3)thiazole-2-carboxylate. As of the last update, a specific Safety Data

Sheet (SDS) with comprehensive, verified toxicological and physical hazard data for this

compound was not publicly available. The following guidelines are therefore based on best

practices for handling novel chemical entities in a research and development setting.

Researchers, scientists, and drug development professionals must exercise caution and

adhere to their institution's safety protocols. A thorough risk assessment should be conducted

before any experimental work begins.

Compound Identification and Properties
While specific, verified data is pending the availability of a formal SDS, the basic chemical

properties of AKOS BBS-00000324 are summarized below. This information is derived from its

chemical structure and should be considered provisional.
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Identifier Value

IUPAC Name
ethyl 3-methyl-6-phenylimidazo[2,1-b][1]

[2]thiazole-2-carboxylate

Synonym AKOS BBS-00000324

CAS Number 74416-91-4

Molecular Formula C₁₅H₁₄N₂O₂S

Molecular Weight 286.35 g/mol

Physical Form Solid (presumed)

Solubility To be determined experimentally

Stability To be determined experimentally

Hazard Assessment and Precautionary Measures
In the absence of specific toxicity data, AKOS BBS-00000324 should be treated as a

potentially hazardous substance. The following table outlines potential hazards and the

recommended precautionary measures.
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Hazard Class (Assumed)
GHS Hazard Statement

(Assumed)
Precautionary Measures

Acute Toxicity (Oral, Dermal,

Inhalation)

H302, H312, H332: Harmful if

swallowed, in contact with skin,

or if inhaled.

Avoid ingestion, skin contact,

and inhalation of dust. Use

appropriate personal protective

equipment (PPE).

Skin Corrosion/Irritation H315: Causes skin irritation.

Wear protective gloves and lab

coat. Wash hands thoroughly

after handling.

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation.

Wear safety glasses or

goggles.

Specific Target Organ Toxicity
H335: May cause respiratory

irritation.

Handle in a well-ventilated

area or a chemical fume hood.

Long-term Exposure Unknown

Minimize exposure. Assume

potential for unknown chronic

effects.

Personal Protective Equipment (PPE) Protocol
A layered approach to PPE is mandatory when handling AKOS BBS-00000324 to minimize

exposure through all potential routes.
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Preparation Phase

Donning Sequence

Handling Protocol

Doffing and Disposal

Conduct Risk Assessment

Select Appropriate PPE

1. Don Lab Coat

2. Don Nitrile Gloves
(or other resistant material)

3. Don Safety Goggles
(with side shields)

4. Use Fume Hood or
Don Respirator (if needed)

Handle AKOS BBS-00000324

1. Remove Gloves

2. Remove Goggles

3. Remove Lab Coat

4. Wash Hands Thoroughly

Dispose of Contaminated
Waste Appropriately

Click to download full resolution via product page
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Figure 1. Standard workflow for donning, using, and doffing Personal Protective Equipment
(PPE) when handling novel chemical compounds.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical. The

following protocols should be clearly posted in the laboratory.

Exposure Protocols
Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Response Workflow
A systematic approach is necessary to safely manage a spill of AKOS BBS-00000324.
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Initial Response

Containment & Cleanup

Disposal

Alert personnel in the immediate area

Evacuate the area if necessary

Don appropriate PPE
(gloves, goggles, lab coat, respirator)

Contain the spill with absorbent material

Carefully collect the material
(avoid generating dust)

Decontaminate the spill area

Place collected material in a
sealed container for hazardous waste

Label the waste container clearly

Dispose of according to institutional
and local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of AKOS BBS-
00000324]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2941772#akos-bbs-00000324-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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